Cas no 2227766-66-5 ((2S)-4-(4-bromo-2,6-dimethoxyphenyl)butan-2-ol)

• Product Name: (2S)-4-(4-bromo-2,6-dimethoxyphenyl)butan-2-ol
• CAS No: 2227766-66-5
• MF: C₁₂H₁₇BrO₃
• MW: 289.165583372116
• CID: 6383931
• PubChem ID: 165966767
• Update Time: 2025-10-29

(2S)-4-(4-bromo-2,6-dimethoxyphenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(4-bromo-2,6-dimethoxyphenyl)butan-2-ol
• EN300-1934533
• 2227766-66-5

• Inchi： 1S/C12H17BrO3/c1-8(14)4-5-10-11(15-2)6-9(13)7-12(10)16-3/h6-8,14H,4-5H2,1-3H3/t8-/m0/s1
• InChI Key： MKKSRLQRHJKWMP-QMMMGPOBSA-N
• SMILES： BrC1C=C(C(=C(C=1)OC)CC[C@H](C)O)OC

Computed Properties

• Exact Mass: 288.03611g/mol
• Monoisotopic Mass: 288.03611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.7Ų

Additional information on (2S)-4-(4-bromo-2,6-dimethoxyphenyl)butan-2-ol

Introduction to (2S)-4-(4-bromo-2,6-dimethoxyphenyl)butan-2-ol (CAS No. 2227766-66-5)

(2S)-4-(4-bromo-2,6-dimethoxyphenyl)butan-2-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2227766-66-5, represents a structurally complex molecule with potential applications in the development of novel therapeutic agents. The unique arrangement of functional groups in its molecular framework makes it a subject of interest for researchers exploring innovative synthetic pathways and pharmacological properties.

The molecular structure of (2S)-4-(4-bromo-2,6-dimethoxyphenyl)butan-2-ol consists of a butan-2-ol backbone substituted with a phenyl ring at the fourth position. This phenyl ring is further modified with bromine atoms at the 4th and 6th positions, and methoxy groups at the 2nd and 6th positions. Such a configuration imparts distinct electronic and steric properties to the molecule, making it a versatile intermediate in organic synthesis. The presence of both bromine and methoxy groups provides multiple sites for further functionalization, enabling the construction of more complex molecules.

In recent years, there has been growing interest in the development of chiral compounds for pharmaceutical applications. The stereochemistry of (2S)-4-(4-bromo-2,6-dimethoxyphenyl)butan-2-ol is particularly noteworthy, as the (S)-configuration at the second carbon atom contributes to its specific interactions with biological targets. This chirality is crucial for ensuring the efficacy and selectivity of drug candidates, as enantiomers often exhibit different pharmacological profiles.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for compounds like (2S)-4-(4-bromo-2,6-dimethoxyphenyl)butan-2-ol. Techniques such as asymmetric hydrogenation and chiral resolution have been employed to isolate the desired enantiomer with high purity. These methods are essential for pharmaceutical applications where the presence of even small amounts of the wrong enantiomer can significantly impact the drug's performance.

The pharmacological potential of (2S)-4-(4-bromo-2,6-dimethoxyphenyl)butan-2-ol has been explored in several preclinical studies. Researchers have investigated its interactions with various biological targets, including enzymes and receptors involved in metabolic pathways. Preliminary findings suggest that this compound may exhibit inhibitory effects on certain key enzymes, which could make it a valuable candidate for treating metabolic disorders.

In addition to its potential therapeutic applications, (2S)-4-(4-bromo-2,6-dimethoxyphenyl)butan-2-ol has also been studied as a building block for more complex drug molecules. Its structural features allow for further modifications that can enhance its pharmacokinetic properties or target specific disease pathways. For instance, derivatization of the bromine or methoxy groups could lead to new compounds with improved solubility or bioavailability.

The synthesis of such complex molecules often requires careful optimization to ensure high yields and purity. Modern computational tools have played a significant role in predicting reaction outcomes and identifying optimal synthetic routes. These tools help chemists design experiments more efficiently, reducing trial-and-error approaches and minimizing waste.

The role of computational chemistry in drug discovery cannot be overstated. By leveraging computational methods, researchers can model the interactions between (2S)-4-(4-bromo-2,6-dimethoxyphenyl)butan-2-ol and biological targets before conducting expensive wet-lab experiments. This approach not only saves time but also provides valuable insights into the compound's mechanism of action.

As our understanding of biological systems continues to grow, so does the demand for innovative chemical entities like (2S)-4-(4-bromo-2,6-dimethoxyphenyl)butan-2-ol. The ability to design molecules with specific stereochemical and functional properties is crucial for developing effective treatments for complex diseases. Future research will likely focus on expanding the chemical space explored by such compounds to uncover new therapeutic opportunities.

The development of novel pharmaceuticals is a highly collaborative effort involving chemists, biologists, pharmacologists, and clinicians. Each discipline contributes unique expertise to ensure that drug candidates like (2S)-4-(4-bromo-2,6-dimethoxyphenyl)butan-2-ol are not only effective but also safe and well-tolerated by patients. This multidisciplinary approach is essential for translating laboratory discoveries into clinical reality.

In conclusion, (2S)-4-(4-bromo-2,6-dimethoxyphenyl)butan-2-ol (CAS No. 2227766-66-5) represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural features and stereochemical configuration make it an attractive candidate for further exploration in drug discovery efforts aimed at addressing unmet medical needs.